Cas no 1806418-63-2 (Ethyl 2,6-dimethyl-3-fluorobenzoate)

• Product Name: Ethyl 2,6-dimethyl-3-fluorobenzoate
• CAS No: 1806418-63-2
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 4794939
• Update Time: 2023-08-17

Ethyl 2,6-dimethyl-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dimethyl-3-fluorobenzoate

• Inchi： 1S/C11H13FO2/c1-4-14-11(13)10-7(2)5-6-9(12)8(10)3/h5-6H,4H2,1-3H3
• InChI Key： TWCOBTVSKQWOGO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C(C(=O)OCC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 3
• Topological Polar Surface Area: 26.3